Cas no 116850-50-1 (4H-1,2,4-Triazole,3-(2-fluorophenyl)-4-methyl-5-(methylthio)-)

• Product Name: 4H-1,2,4-Triazole,3-(2-fluorophenyl)-4-methyl-5-(methylthio)-
• CAS No: 116850-50-1
• MF: C₁₀H₁₀FN₃S
• MW: 223.269903659821
• CID: 194161
• PubChem ID: 3087998
• Update Time: 2025-04-19

4H-1,2,4-Triazole,3-(2-fluorophenyl)-4-methyl-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,3-(2-fluorophenyl)-4-methyl-5-(methylthio)-
• 3-(2-fluorophenyl)-4-methyl-5-methylsulfanyl-1,5-dihydro-1,2,4-triazole
• UJWIBWHLVITCSR-UHFFFAOYSA-N
• 3-(2-Fluorophenyl)-4-methyl-5-methylthio-4H-1,2,4-triazole
• 116850-50-1
• 1H-1,2,4-Triazole, 3-(2-fluorophenyl)-4-methyl-5-(methylthio)-
• 3-(2-fluorophenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole
• AKOS017020503
• CHEMBL282818
• SCHEMBL9223409
• 3-(2-Fluorophenyl)-4-methyl-5-(methylthio)-1H-1,2,4-triazole
• DTXSID40922176
• Z24312109
• 3-(2-Fluorophenyl)-4-methyl-5-(methylthio)-4H-1,2,4-triazole

• Inchi： 1S/C10H10FN3S/c1-14-9(12-13-10(14)15-2)7-5-3-4-6-8(7)11/h3-6H,1-2H3
• InChI Key： UJWIBWHLVITCSR-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C(C2C=CC=CC=2F)N1C

Computed Properties

• Exact Mass: 223.0581
• Monoisotopic Mass: 223.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 389.6°Cat760mmHg
• Flash Point: 189.4°C
• Refractive Index: 1.624
• PSA: 30.71